Thallium (201Tl) chloride injection
Overview
Description
Thallous chloride Tl 201 is a radiopharmaceutical compound used primarily in medical imaging. It is a colorless, crystalline solid with the chemical formula TlCl. This compound is particularly valuable in the field of nuclear medicine for myocardial perfusion imaging, which helps diagnose heart diseases such as coronary artery disease and myocardial infarction .
Preparation Methods
Thallous chloride Tl 201 is synthesized through the reaction of thallium(I) sulfate with hydrochloric acid. This reaction precipitates thallous chloride as an insoluble solid. The compound is then purified and prepared for medical use. Industrial production involves cyclotron production of thallium-201, which is then converted to thallous chloride .
Chemical Reactions Analysis
Thallous chloride Tl 201 undergoes various chemical reactions, including:
Oxidation: Thallous chloride can be oxidized to thallium(III) chloride.
Reduction: It can be reduced back to thallium metal.
Common reagents used in these reactions include hydrochloric acid, sulfuric acid, and various oxidizing and reducing agents. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
Thallous chloride Tl 201 has several scientific research applications:
Medical Imaging: It is widely used in myocardial perfusion imaging to assess blood flow to the heart muscle. .
Parathyroid Imaging: It is also used to localize hyperactive parathyroid glands in patients with elevated serum calcium and parathyroid hormone levels.
Radiation Dosimetry: Research on radiation-absorbed doses from thallous chloride Tl 201 helps in understanding its biodistribution and radiation exposure in various organs.
Mechanism of Action
Thallous chloride Tl 201 accumulates in viable myocardium in a manner similar to potassium. It is taken up by the heart muscle cells through the sodium-potassium ATPase pump. This selective uptake allows for the visualization of areas with reduced blood flow or infarction during imaging procedures .
Comparison with Similar Compounds
Thallous chloride Tl 201 is unique compared to other similar compounds due to its specific use in medical imaging. Similar compounds include:
- Thallium(I) fluoride (TlF)
- Thallium(I) bromide (TlBr)
- Thallium(I) iodide (TlI)
- Thallium(III) chloride (TlCl3)
These compounds differ in their chemical properties and applications. For instance, thallium(I) fluoride and thallium(I) bromide are used in different industrial processes, while thallium(III) chloride is used in various chemical syntheses .
Thallous chloride Tl 201 stands out due to its radiopharmaceutical properties and its critical role in diagnostic imaging.
Properties
Molecular Formula |
ClTl |
|---|---|
Molecular Weight |
236.42 g/mol |
IUPAC Name |
thallium-201(1+);chloride |
InChI |
InChI=1S/ClH.Tl/h1H;/q;+1/p-1/i;1-3 |
InChI Key |
GBECUEIQVRDUKB-RYDPDVNUSA-M |
Isomeric SMILES |
[Cl-].[201Tl+] |
Canonical SMILES |
[Cl-].[Tl+] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
